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Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B036255

This guide provides essential safety and logistical information for the proper disposal of
Solvent Yellow 16 (CAS No. 4314-14-1), designed for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental compliance.

Immediate Safety and Logistical Information

Solvent Yellow 16 is a yellow powder that presents several hazards.[1] It is harmful if
swallowed and may cause irritation to the eyes, skin, and respiratory tract.[1] It is also
recognized for potentially causing long-lasting harmful effects to aquatic life.[2] As a
combustible dust, it can form explosive mixtures with air.[2] Therefore, proper handling and
disposal are paramount.

Core Principle: The primary goal is to avoid environmental release.[2][3] Do not discharge
Solvent Yellow 16 or its containers into sewer systems, ponds, or waterways.[2][3][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Solvent Yellow 16, relevant for safety
and handling.
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Property Value Source
Chemical Formula C16H14N4O [1][5]
Molecular Weight 278.31 g/mol [1][5]
Melting Point 157 °C (at 1 atm) [2]
Water Solubility 8 Mg/l (at 23 °C, pH ~7) [4]

Log Kow (Octanol/Water 5.22 (Indicates high 2]
Partition Coefficient) bioaccumulative potential)

Aquatic Toxicity (Daphnia
EC50 > 100 mg/L (48 h) [4]
magna)

Aquatic Toxicity (Algae) NOEC =1 mg/L (72 h) [4]

Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for disposing of Solvent Yellow 16 waste.

Step 1: Personal Protective Equipment (PPE)

Before handling Solvent Yellow 16, ensure you are wearing the appropriate PPE to minimize
exposure.

Eye Protection: Wear tightly fitting safety goggles or chemical safety glasses.[1][4]

Hand Protection: Wear suitable chemical-resistant protective gloves.[1]

Body Protection: Wear appropriate protective clothing or a lab coat to prevent skin contact.[1]

[3]

Respiratory Protection: If there is a risk of generating dust, use an approved respirator.[1]

Step 2: Waste Collection and Containment

Proper containment is crucial to prevent accidental release.
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o Designate a Waste Container: Use a clearly labeled, suitable, and closed container for all
Solvent Yellow 16 waste.[3][4]

e Labeling: The container must be clearly labeled with the words "Hazardous Waste," the
chemical name "Solvent Yellow 16," and a description of the associated hazards (e.g.,
"Toxic," "Environmental Hazard").[6][7]

o Collection: Carefully transfer waste chemical into the designated container. For spills,
vacuum or sweep up the material and place it into the disposal container.[1] Crucially, avoid
generating dusty conditions during transfer.[1][2]

Step 3: Storage Prior to Disposal

Store the designated hazardous waste container in a safe and compliant manner.
e Location: Store the container in a cool, dry, and well-ventilated area.[3]

e Segregation: Keep the waste container away from incompatible materials such as strong
oxidizing and reducing agents.[1][3]

o Closure: Ensure the container is kept tightly closed.[1][3]

Step 4: Final Disposal

Disposal of chemical waste is highly regulated.

o Professional Disposal: The recommended method for final disposal is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[3][4] Contact
your institution's Environmental Health and Safety (EHS) office to arrange for a hazardous
waste pickup.

o Regulatory Compliance: All hazardous waste disposal must be conducted in accordance with
applicable local, regional, and national regulations.[2][3] In the United States, this is
governed by the Resource Conservation and Recovery Act (RCRA) at the federal level, with
state-level regulations also playing a significant role.[6][8]

Step 5: Disposal of Contaminated Materials
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o Empty Containers: Containers that held Solvent Yellow 16 should be treated as hazardous
waste and disposed of in the same manner as the chemical itself.[2] Alternatively, they can
be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[4] After
being properly decontaminated, the container may be recycled or reconditioned.[4]

o Contaminated PPE: Dispose of contaminated gloves, lab coats, and other materials in the

designated hazardous waste container.

Experimental Workflow & Disposal Logic

The following diagram illustrates the decision-making process for the proper disposal of
Solvent Yellow 16.
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Solvent Yellow 16 Disposal Workflow
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Caption: Decision workflow for the safe disposal of Solvent Yellow 16.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b036255?utm_src=pdf-body-img
https://www.benchchem.com/product/b036255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Solvent Yellow 16: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036255#solvent-yellow-16-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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